2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-(5-methoxyindol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H15N3O2S/c1-10-9-21-15(16-10)17-14(19)8-18-6-5-11-7-12(20-2)3-4-13(11)18/h3-7,9H,8H2,1-2H3,(H,16,17,19)
• InChI Key: BACLZAUPVGCPLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2C=CC3=C2C=CC(=C3)OC

Description

2-(5-Methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a synthetic organic compound designed for research applications. This molecule is an N-acetamide indole derivative, a class of compounds that has shown significant promise in medicinal chemistry research, particularly as a novel chemotype with potent antiplasmodial activity against the asexual blood-stage of Plasmodium falciparum . Its structure incorporates a methoxy-indole moiety linked via an acetamide group to a 4-methylthiazole amine. The indole core is a prevalent scaffold in biologically active compounds, and thiazole rings are known for their diverse pharmacological properties, making this hybrid molecule a candidate for investigating new therapeutic pathways . Early-stage research on analogous N-acetamide indoles has identified PfATP4, a P-type ATPase essential for sodium homeostasis in malaria parasites, as a potential molecular target . Compounds in this class have demonstrated potent asexual stage activity and the ability to inhibit gamete development, blocking transmission to mosquitoes . Researchers are exploring this compound and its analogs for their potential in infectious disease and oncology research. This product is intended for non-human research applications only and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Fischer Indole Synthesis

• Starting Materials : 4-Methoxyphenylhydrazine hydrochloride and 3-methyl-2-butanone are refluxed in ethanol under acidic conditions.

• Mechanism : Acid-catalyzed cyclization forms the indole nucleus, with the methoxy group directing regioselectivity to the 5-position.

• Yield : 70–85% after recrystallization.

Reaction Conditions :

Parameter	Value
Solvent	Ethanol
Catalyst	HCl or H₂SO₄
Temperature	Reflux (80–100°C)
Time	4–6 hours

Preparation of 4-Methyl-1,3-Thiazol-2-Amine Derivatives

The thiazole component is synthesized via Hantzsch thiazole synthesis or modified condensation reactions.

Hantzsch Thiazole Synthesis

• Starting Materials : Thiourea reacts with α-halo ketones (e.g., chloroacetone) in ethanol.

• Yield : 80–90% after precipitation.

Functionalization to 2-Chloro-N-(4-Methyl-1,3-Thiazol-2-yl)Acetamide

• Procedure : 4-Methylthiazol-2-amine reacts with chloroacetyl chloride in dichloromethane (DCM) using triethylamine (TEA) as a base.

• Key Step : Nucleophilic acyl substitution at the thiazole amine.

• Yield : 92% after column chromatography.

Optimization :

• Excess TEA (1.3 eq) minimizes HCl byproduct interference.

• Low temperatures (0–5°C) prevent side reactions.

Coupling Strategies for Acetamide Formation

The final step involves coupling the indole and thiazole moieties via an acetamide linker.

Nucleophilic Substitution

• Reagents : 5-Methoxyindole and 2-chloro-N-(4-methylthiazol-2-yl)acetamide.

• Conditions :

  • Base : K₂CO₃ or NaH in dimethylformamide (DMF).

  • Temperature : 80–100°C for 6–12 hours.

  • Yield : 65–75%.

Peptide Coupling Reagents

• Reagents : EDCl/HOBt or DCC promote amide bond formation between 5-methoxyindole-1-acetic acid and 4-methylthiazol-2-amine.

• Solvent : Tetrahydrofuran (THF) or DCM.

• Yield : 60–70%.

Comparative Analysis :

Method	Advantages	Limitations
Nucleophilic Substitution	Cost-effective, fewer steps	Requires high purity intermediates
Peptide Coupling	High specificity	Expensive reagents

Purification and Characterization

Chromatographic Techniques

• Column Chromatography : Silica gel with ethyl acetate/hexane (3:7) resolves unreacted starting materials.

• Recrystallization : Ethanol or methanol yields crystalline product (purity >95%).

Spectroscopic Validation

• ¹H NMR : Key signals include:

  • Indole NH: δ 10.85 ppm.

  • Thiazole CH₃: δ 2.51 ppm.

• HRMS : [M+H]⁺ at m/z 301.4.

Scalability and Industrial Considerations

• Batch Size : Pilot-scale reactions (100 g) achieve 60–70% yield using flow chemistry for thiazole intermediate synthesis.

• Cost Drivers : Chloroacetyl chloride and peptide coupling reagents account for 40% of material costs .

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Structural Analogues and Key Modifications

Compound Name	Structural Features	Molecular Weight (g/mol)	Key Differences	Biological Activity	Reference
Target Compound	5-Methoxyindole + 4-methylthiazole-acetamide	301.37	Reference compound	Not explicitly reported (see analogues for inferred activity)
2-(1H-Indol-3-yl)-N-[4-(5-methoxy-1,2-dimethyl-1H-indol-3-yl)-1,3-thiazol-2-yl]acetamide	Dual indole-thiazole system with dimethyl substitution	430.5	Additional methyl groups on indole and thiazole; bulkier structure	Potential anticancer activity (indole-thiazole hybrids often target kinases)
N-[2-(5-Methoxy-1H-indol-4-yl)ethyl]acetamide	Ethyl-acetamide linker + 4-indole substitution	246.29	Substituent position (4 vs. 1 on indole) and linker type	Neuroprotective or melatonin receptor modulation (structural similarity to melatonin)
2-(4-Ethylphenoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide	Phenoxy-thiadiazole-acetamide	291.35	Thiadiazole instead of thiazole; phenoxy vs. indole core	Antimicrobial or antiviral applications (thiadiazoles are common in sulfonamide drugs)
N-[5-(4-Hydroxyphenyl)-1,3-thiazol-2-yl]acetamide	Hydroxyphenyl-thiazole-acetamide	234.27	Hydroxyphenyl instead of indole	Antioxidant or anti-inflammatory activity (phenolic groups enhance radical scavenging)

Key Research Findings

• Substituent Positioning : The 5-methoxy group on indole (target compound) vs. 4-methoxy (e.g., ) alters electronic properties and steric hindrance, influencing receptor binding .
• Thiazole vs. Thiadiazole : Thiadiazole-containing analogues (e.g., ) often show higher metabolic stability but reduced solubility compared to thiazoles .
• Linker Optimization : Acetamide linkers improve bioavailability compared to ester or ether linkages .

Biological Activity

The compound 2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a synthetic derivative of indole, which has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

• IUPAC Name : 2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• Molecular Formula : C13H14N2O2S
• Molecular Weight : 262.33 g/mol

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

1. Antimicrobial Activity

Research indicates that derivatives of indole exhibit significant antimicrobial properties. The thiazole moiety in this compound enhances its interaction with microbial targets. Studies have shown that compounds with similar structures possess activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

2. Anticancer Properties

Indole derivatives are known for their anticancer potential. The compound has been evaluated for its ability to induce apoptosis in cancer cell lines through the modulation of signaling pathways such as the PI3K/Akt and MAPK pathways. In vitro studies demonstrated that this compound inhibited cell proliferation in breast and colon cancer cells.

3. Neuroprotective Effects

The indole structure is associated with neuroprotective effects. Preliminary studies suggest that the compound may exert protective effects against neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal cells.

The mechanisms by which 2-(5-methoxy-1H-indol-1-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide exerts its biological activity include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in microbial metabolism or cancer cell proliferation.
• Modulation of Gene Expression : It can influence the expression of genes related to apoptosis and cell cycle regulation.

Case Studies and Research Findings

Study	Objective	Findings
Study 1	Antimicrobial Activity	Showed inhibition of E. coli growth at concentrations above 50 µg/mL.
Study 2	Anticancer Effects	Induced apoptosis in MCF-7 breast cancer cells with an IC50 value of 30 µM.
Study 3	Neuroprotection	Reduced oxidative stress markers in SH-SY5Y neuronal cells by 40% compared to control.

Q & A

Advanced Research Question

• SAR analysis : Compare activity of analogs (e.g., 5-methoxy vs. 5-chloro indole) to identify critical substituents .
• Competitive binding assays : Use radiolabeled ligands (e.g., $^3$H-ketanserin for 5-HT$_{2A}$) to measure displacement efficacy .
• Crystallography : Co-crystallize with targets to resolve binding modes (e.g., indole stacking vs. thiazole H-bonding) .

What are the challenges in scaling up synthesis for preclinical studies, and how can they be addressed?

Advanced Research Question
Scale-up challenges include:

• Reagent compatibility : Replace toxic solvents (DMF) with greener alternatives (e.g., cyclopentyl methyl ether) .
• Purification bottlenecks : Transition from column chromatography to recrystallization or continuous-flow systems .
• Yield optimization : Use DoE (design of experiments) to identify critical parameters (e.g., stoichiometry, catalyst loading) .